3'-Bromo-4'-((methylsulfonyl)amino)acetophenone

• Molecular Formula: C9H10BrNO3S
• Molecular Weight: 292.15 g/mol
• IUPAC Name: N-(4-acetyl-2-bromophenyl)methanesulfonamide
• InChI: InChI=1S/C9H10BrNO3S/c1-6(12)7-3-4-9(8(10)5-7)11-15(2,13)14/h3-5,11H,1-2H3
• InChI Key: LCUZZMOIBDFJLG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)NS(=O)(=O)C)Br

Description

3'-Bromo-4'-((methylsulfonyl)amino)acetophenone is a useful research compound. Its molecular formula is C9H10BrNO3S and its molecular weight is 292.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2.13 g (10 mmol) of N-(4-acetylphenyl)methanesulfonamide, 1.78 g (10 mmol) of N-bromosuccinimide and 0.28 g of dibenzoyl peroxide in 100 ml of carbon tetrachloride is heated for 16 hrs at 80° C. (oil bath). The resulting product is concentrated and extracted with methylene chloride. The extract is deposited on silica gel and chromatographed with 1% methanol-methylene chloride to give a product which is recrystallized from methylene chloride-pet. ether; m.p. 124°-126° C. MW 292.17.